Cas no 34322-09-3 (2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester)

2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester structure
34322-09-3 structure
Product name:2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester
CAS No:34322-09-3
MF:C9H16OS
MW:172.28774
CID:310449

2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester
    • S-butan-2-yl 3-methylbut-2-enethioate
    • 3-Methylthiocrotonic acid,S-sec-butyl ester
    • sec-Butyl 3-methyl-2-butenethioate
    • sec-Butyl S-senecthioate
    • S-sec-Butyl 3-methyl-2-butenethioate
    • Inchi: InChI=1S/C9H16OS/c1-5-8(4)11-9(10)6-7(2)3/h6,8H,5H2,1-4H3
    • InChI Key: GGGWOXLORXHXFZ-UHFFFAOYSA-N
    • SMILES: CCC(SC(/C=C(/C)\C)=O)C

Computed Properties

  • Exact Mass: 172.09200
  • Monoisotopic Mass: 172.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 0.946
  • Boiling Point: 250.4°Cat760mmHg
  • Flash Point: 96.6°C
  • Refractive Index: 1.479
  • PSA: 42.37000
  • LogP: 3.01090

2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester Security Information

2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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